2,2,2-Trichloro-1-(piperidin-1-yl)ethanimine acetate

• IUPAC Name: acetic acid;2,2,2-trichloro-1-piperidin-1-ylethanimine
• InChI: InChI=1S/C7H11Cl3N2.C2H4O2/c8-7(9,10)6(11)12-4-2-1-3-5-12;1-2(3)4/h11H,1-5H2;1H3,(H,3,4)
• InChI Key: BFHDQMRSLINGSC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C1CCN(CC1)C(=N)C(Cl)(Cl)Cl
• Molecular Formula: C9H15Cl3N2O2
• Molecular Weight: 289.6 g/mol

Description

2,2,2-Trichloro-1-(piperidin-1-yl)ethanimine acetate, also known as TCEP, is a commonly used chemical compound in scientific research. It is a reducing agent that is used in a variety of applications, including the synthesis of peptides, proteins, and other organic compounds. TCEP is a white crystalline powder that is soluble in water and has a molecular weight of 232.6 g/mol.

Scientific Research Applications

Microwave Assisted Synthesis and Antibacterial Activity

Microwave-assisted synthesis techniques have been utilized to produce piperidine derivatives, demonstrating significant antibacterial activity. Such methodologies offer rapid synthesis routes with potential for scalable production of bioactive compounds (Merugu, Ramesh, & Sreenivasulu, 2010; Merugu, Ramesh, & Sreenivasulu, 2010).

Synthesis of Piperidine Derivatives

Piperidine derivatives have been synthesized and evaluated for their structural and functional properties, including their use in pharmacological applications. These syntheses often involve novel methodologies to create complex structures with potential biological activity (Vardanyan, 2018; Shaterian & Azizi, 2013).

Molecular Docking Studies and Antimicrobial Evaluation

Molecular docking studies complemented by antimicrobial evaluations have been conducted on novel heterocyclic compounds containing piperidine nuclei. These studies aim to identify promising lead molecules for further development into antimicrobial agents (Elavarasan, Bhakiaraj, & Gopalakrishnan, 2014).

Nitrile Translocation and Ring Expansion

Innovative chemical reactions, such as radical-mediated nitrile translocation and ring expansion, have been explored to create novel piperidine derivatives. These methodologies offer pathways to synthesize compounds with specific stereochemical configurations, which are crucial for biological activity (Vervisch, D’hooghe, Törnroos, & de Kimpe, 2012).

Corrosion Inhibition Studies

Piperidine derivatives have been investigated for their corrosion inhibition properties on iron, utilizing quantum chemical calculations and molecular dynamics simulations. Such studies highlight the potential industrial applications of these compounds in protecting metals from corrosion (Kaya, Guo, Kaya, Tüzün, Obot, Touir, & Islam, 2016).